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Introduction

Biotin-PEG10-NHS ester is a heterobifunctional crosslinker that has become an indispensable
tool in various fields of life science research, including proteomics, immunology, and drug
discovery. This reagent facilitates the covalent attachment of a biotin molecule to proteins,
antibodies, nucleic acids, and other biomolecules containing primary amines. The polyethylene
glycol (PEG) spacer, consisting of ten repeating ethylene glycol units, enhances the solubility of
the labeled molecule and minimizes steric hindrance, thereby preserving its biological activity.
This guide provides an in-depth overview of the technical specifications, applications, and
experimental protocols involving Biotin-PEG10-NHS ester.

Core Concepts and Chemical Properties

Biotin-PEG10-NHS ester is comprised of three key functional components:

« Biotin: A vitamin with an exceptionally high affinity for avidin and streptavidin proteins. This
strong and specific interaction is fundamental to many detection and purification systems.

o PEG10 Spacer: A ten-unit polyethylene glycol chain that provides a flexible, hydrophilic
spacer arm. This spacer increases the water solubility of the reagent and the resulting
conjugate, and it reduces the potential for steric hindrance when the biotin moiety binds to
avidin or streptavidin.[1]
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e N-hydroxysuccinimide (NHS) Ester: A reactive group that specifically and efficiently forms a
stable, covalent amide bond with primary amines (-NH2) on target molecules, such as the
side chain of lysine residues or the N-terminus of a polypeptide chain.[2][3] This reaction

proceeds optimally at a pH range of 7-9.[2][3]

The general reaction scheme for the biotinylation of a protein with Biotin-PEG10-NHS ester is

depicted below:
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Prepare Antibody in Dissolve Biotin-PEG10-NHS
Amine-Free Buffer (pH 7.2-8.0) in DMSO or DMF

Add Molar Excess of Biotin
Reagent to Antibody

or on Ice (2 hours)

Cncubate at RT (30-60 minD

Remove Unreacted Biotin
(Dialysis/Desalting)

(Store Biotinylated Antibody)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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